Cas no 849482-21-9 (Piperazine Dihydrochloride-d)

• Product Name: Piperazine Dihydrochloride-d
• CAS No: 849482-21-9
• MF: C₄H₁₂Cl₂N₂
• MW: 167.106772422791
• CID: 989837
• PubChem ID: 49849345
• Update Time: 2025-10-31

Piperazine Dihydrochloride-d Chemical and Physical Properties

Names and Identifiers

• Piperazine -d8 Dihydrochloride
• 2,2,3,3,5,5,6,6-octadeuteriopiperazine,dihydrochloride
• Piperazine
• Ascarex D
• Piperazinium dichloride
• wormer premix
• Piperazine Dihydrochloride-d
• DTXSID10678653
• (2,2,3,3,5,5,6,6-~2~H_8_)Piperazine--hydrogen chloride (1/2)
• HY-W102570S
• PiperazineDihydrochloride-d8
• AT24514
• 314062-45-8
• CS-0542650
• Piperazine-2,2,3,3,5,5,6,6-d8,dihydrochloride
• Piperazine Dihydrochloride-d8
• Piperazine-2,2,3,3,5,5,6,6-d8 dihydrochloride, >=98 atom % D, >=98% (CP)
• Piperazine-d8 Dihydrochloride
• (2,2,3,3,5,5,6,6-H)piperazine dihydrochloride
• SCHEMBL1331559
• 849482-21-9
• AKOS030253216
• J-018409
• 2,2,3,3,5,5,6,6-octadeuteriopiperazine;dihydrochloride
• Piperazine-2,2,3,3,5,5,6,6-d8 2HCl
• (2,2,3,3,5,5,6,6-(2)H)piperazine dihydrochloride
• Piperazine-2,2,3,3,5,5,6,6-d8 Dihydrochloride; Ascarex D-d8; Diethylenediamine-d8 Dihydrochloride; Dihydro Pip Wormer-d8; Dowzene DHC-d8; Piperazinium-d8 Dichloride
• DB-309182

• MDL： MFCD01073979
• Inchi： 1S/C4H10N2.2ClH/c1-2-6-4-3-5-1;;/h5-6H,1-4H2;2*1H/i1D2,2D2,3D2,4D2;;
• InChI Key： CVVIJWRCGSYCMB-VHGLFXLXSA-N
• SMILES： Cl.Cl.N1C([2H])([2H])C([2H])([2H])NC([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 158.03800
• Monoisotopic Mass: 166.0879677g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 26.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Melting Point: >240°C (dec.)
• PSA: 24.06000
• LogP: 1.44080

Additional information on Piperazine Dihydrochloride-d

Introduction to Piperazine Dihydrochloride-d (CAS No. 849482-21-9)

Piperazine Dihydrochloride-d, identified by the Chemical Abstracts Service Number (CAS No.) 849482-21-9, is a derivative of piperazine that has garnered significant attention in the field of pharmaceutical and biochemical research. Piperazine, a six-membered heterocyclic compound containing two nitrogen atoms, is widely recognized for its versatile applications in medicinal chemistry. The addition of the deuterium isotope (denoted as '-d') to piperazine enhances its stability and isotopic purity, making it particularly valuable in specialized research applications.

The dihydrochloride salt form of piperazine ensures enhanced solubility and crystalline stability, which are critical factors for its use in pharmaceutical formulations and laboratory studies. This compound has found utility in various research domains, including drug development, biochemical assays, and isotopic labeling studies. Its unique properties make it a preferred choice for researchers aiming to study metabolic pathways and enzyme kinetics with high precision.

Recent advancements in the field of drug discovery have highlighted the importance of isotopically labeled compounds like Piperazine Dihydrochloride-d. These labeled compounds serve as invaluable tools for tracing metabolic pathways and understanding the mechanisms of drug action. For instance, deuterium-labeled piperazines are employed in mass spectrometry-based studies to enhance detection sensitivity and reduce background noise. This has led to more accurate quantification of drug metabolites and intermediates in preclinical trials.

In the realm of medicinal chemistry, Piperazine Dihydrochloride-d has been explored as a key intermediate in the synthesis of various pharmacologically active agents. Its structural framework allows for modifications that can lead to novel therapeutic compounds with improved pharmacokinetic profiles. Researchers have leveraged its reactivity to develop derivatives that exhibit enhanced binding affinity to biological targets, such as enzymes and receptors. These derivatives are being tested for their potential in treating a range of diseases, including parasitic infections and neurological disorders.

The use of Piperazine Dihydrochloride-d in clinical trials has also been noteworthy. Its isotopic labeling aids in non-invasive imaging techniques, where deuterium-labeled compounds can be tracked within living organisms using advanced imaging modalities. This approach has revolutionized early disease detection and monitoring by providing real-time data on metabolic processes. The compound's stability under various physiological conditions makes it an ideal candidate for such applications.

Moreover, the pharmaceutical industry has shown interest in Piperazine Dihydrochloride-d for its role in developing antifungal and antiparasitic drugs. Piperazine derivatives have long been used to combat parasitic infections due to their ability to disrupt essential biological processes in parasites. The introduction of deuterium atoms enhances the compound's bioavailability and reduces susceptibility to degradation by metabolic enzymes, thereby improving therapeutic efficacy.

From a biochemical perspective, Piperazine Dihydrochloride-d serves as a critical tool for studying enzyme mechanisms and substrate specificity. Its labeled form allows researchers to investigate how enzymes interact with substrates at an atomic level, providing insights into catalytic processes and reaction pathways. This information is pivotal for designing enzyme inhibitors or activators with tailored functionalities.

The synthesis of Piperazine Dihydrochloride-d involves precise chemical methodologies that ensure high purity and isotopic enrichment. Advanced techniques such as catalytic hydrogenation and isotopic exchange reactions are employed to achieve the desired deuterium incorporation. These synthetic protocols are optimized to minimize side reactions and maximize yield, ensuring that researchers receive a product suitable for sensitive analytical techniques.

In conclusion, Piperazine Dihydrochloride-d (CAS No. 849482-21-9) represents a significant advancement in pharmaceutical and biochemical research. Its unique properties make it an indispensable tool for drug development, metabolic studies, and clinical diagnostics. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its role as a cornerstone in modern medicinal chemistry.